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Compound of Interest

Compound Name: 7-Ethoxy-4-fluoro-1H-indole

Cat. No.: B15233426 Get Quote

CAS Number: 1154742-53-6

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Ethoxy-4-fluoro-1H-indole is a fluorinated indole derivative that holds potential as a building

block in medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of its chemical properties, and general synthesis strategies, and

contextualizes its potential applications within the broader landscape of indole chemistry. Due

to the limited specific data available for this compound, this guide draws upon established

principles of indole synthesis and the known biological and material properties of related

fluorinated indole structures to provide a foundational understanding for researchers.

Chemical and Physical Properties
A summary of the known and predicted physicochemical properties of 7-Ethoxy-4-fluoro-1H-
indole is presented below. It is important to note that experimentally determined data for this

specific compound is scarce in publicly accessible literature.
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Property Value Source

CAS Number 1154742-53-6 Chemical Abstracts Service

Molecular Formula C₁₀H₁₀FNO BLD Pharm[1]

Molecular Weight 179.19 g/mol BLD Pharm[1]

SMILES Code
FC1C2C=CNC=2C(OCC)=CC

=1
BLD Pharm[1]

Appearance
(Predicted) Off-white to light

yellow solid

Inferred from similar indole

structures

Solubility

(Predicted) Soluble in organic

solvents such as methanol,

ethanol, and dichloromethane.

Inferred from general indole

solubility

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 7-Ethoxy-4-fluoro-1H-
indole is not readily available in peer-reviewed literature, its structure suggests that it can be

synthesized through modifications of well-established indole synthesis methodologies. The

indole nucleus is a cornerstone of many natural products and pharmaceuticals, leading to the

development of numerous synthetic routes.[2]

Conceptual Synthetic Approach: Modified Fischer Indole
Synthesis
The Fischer indole synthesis is a classic and versatile method for preparing indoles. A plausible

route to 7-Ethoxy-4-fluoro-1H-indole would involve the reaction of a suitably substituted

phenylhydrazine with an appropriate ketone or aldehyde, followed by acid-catalyzed

cyclization.

Proposed Reaction Scheme:
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Figure 1. A conceptual workflow for the synthesis of 7-Ethoxy-4-fluoro-1H-indole via a

modified Fischer Indole Synthesis.

General Experimental Protocol (Hypothetical):

Hydrazone Formation:

Dissolve 3-ethoxy-6-fluorophenylhydrazine in a suitable solvent such as ethanol.

Add acetaldehyde to the solution, often with a catalytic amount of acid (e.g., acetic acid).

Stir the reaction mixture at room temperature until the formation of the hydrazone is

complete, which can be monitored by Thin Layer Chromatography (TLC).

The resulting hydrazone intermediate may be isolated or used directly in the next step.

Indolization (Cyclization):

The hydrazone is treated with a strong acid catalyst, such as sulfuric acid, polyphosphoric

acid, or a Lewis acid.

The reaction is typically heated to facilitate the[3][3]-sigmatropic rearrangement and

subsequent cyclization.

The reaction progress is monitored by TLC.

Upon completion, the reaction mixture is cooled and neutralized.

The crude product is extracted with an organic solvent.
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Purification is achieved through column chromatography to yield the final product, 7-
Ethoxy-4-fluoro-1H-indole.

Alternative Synthetic Strategies
Other established indole syntheses, such as the Reissert, Madelung, or various transition-

metal-catalyzed methods, could also be adapted for the synthesis of this compound.[4] The

choice of method would depend on the availability of starting materials and the desired scale of

the synthesis.

Potential Applications in Drug Discovery and
Medicinal Chemistry
The indole scaffold is a privileged structure in medicinal chemistry, present in a wide array of

biologically active compounds, including anti-cancer, anti-inflammatory, and anti-viral agents.[5]

[6] The incorporation of fluorine into drug candidates is a common strategy to enhance

metabolic stability, binding affinity, and bioavailability.[7]

Role as a Pharmacophore
The 7-ethoxy and 4-fluoro substitutions on the indole ring of this compound can influence its

electronic properties and steric profile, potentially leading to selective interactions with

biological targets. Fluorinated indoles have been investigated for a range of therapeutic

applications.[7] For instance, related fluorinated indoles have shown promise in the

development of kinase inhibitors and as antagonists for various receptors.

Signaling Pathway Interactions (Hypothetical)
Given the prevalence of the indole nucleus in bioactive molecules, 7-Ethoxy-4-fluoro-1H-
indole could potentially interact with various signaling pathways. The diagram below illustrates

a generalized signaling pathway where an indole-based inhibitor might act, for example, by

blocking the activity of a protein kinase.
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Figure 2. A generalized signaling pathway illustrating the potential inhibitory action of an indole-

based compound like 7-Ethoxy-4-fluoro-1H-indole on a downstream kinase.

Safety and Handling
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Specific safety data for 7-Ethoxy-4-fluoro-1H-indole is not available. However, based on the

safety profiles of similar fluorinated indole compounds, the following precautions are

recommended.[3][8]

Hazard Category Precautionary Statements

Acute Toxicity (Oral)
Harmful if swallowed. Do not eat, drink or smoke

when using this product.

Skin Corrosion/Irritation Causes skin irritation. Wear protective gloves.

Serious Eye Damage/Irritation
Causes serious eye irritation. Wear eye

protection.

Specific Target Organ Toxicity
May cause respiratory irritation. Avoid breathing

dust/fumes. Use in a well-ventilated area.

Handling and Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Handle in accordance with good industrial hygiene and safety practices.[8]

Conclusion
7-Ethoxy-4-fluoro-1H-indole is a chemical entity with potential for further exploration in the

fields of medicinal chemistry and materials science. While specific experimental data is

currently limited, this guide provides a foundational understanding based on established

chemical principles and the properties of related compounds. Researchers interested in this

molecule are encouraged to perform detailed characterization and experimental validation of its

properties and biological activities. The synthetic strategies and potential applications outlined

herein serve as a starting point for future investigations into this and similar novel indole

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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